Cas no 1250158-52-1 (5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole)
1250158-52-1 structure
Product Name:5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole
CAS No:1250158-52-1
MF:C6H9ClN2O2
MW:176.600860357285
CID:4581505
PubChem ID:61553036
Update Time:2022-09-22
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole
- 1,2,4-Oxadiazole, 5-(1-chloroethyl)-3-(methoxymethyl)-
-
- Inchi： 1S/C6H9ClN2O2/c1-4(7)6-8-5(3-10-2)9-11-6/h4H,3H2,1-2H3
- InChI Key： OOAXLXAOLGBDMM-UHFFFAOYSA-N
- SMILES： O1C(C(Cl)C)=NC(COC)=N1
Computed Properties
- Exact Mass: 176.035
- Monoisotopic Mass: 176.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.2A^2
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B422048-10mg |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B422048-50mg |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B422048-100mg |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM466651-250mg |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM466651-500mg |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM466651-1g |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-134508-0.05g |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 95% | 0.05g |
$179.0 | 2023-06-08 | |
| Enamine | EN300-134508-0.1g |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 95% | 0.1g |
$268.0 | 2023-06-08 | |
| Enamine | EN300-134508-0.25g |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 95% | 0.25g |
$383.0 | 2023-06-08 | |
| Enamine | EN300-134508-0.5g |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole |
1250158-52-1 | 95% | 0.5g |
$601.0 | 2023-06-08 |
5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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